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Compound of Interest

Compound Name: 2,4,5-Trinitrotoluene

Cat. No.: B189584 Get Quote

Application Notes and Protocols for 2,4,5-
Trinitrotoluene
Disclaimer: Specific safety and toxicological data for 2,4,5-trinitrotoluene are not widely

available. The following protocols are based on general best practices for handling energetic

nitroaromatic compounds. Researchers must exercise extreme caution and perform a thorough

risk assessment before handling this substance. It is imperative to consult with institutional

safety officers.

Introduction
2,4,5-Trinitrotoluene is a nitroaromatic compound.[1] Like its well-known isomer 2,4,6-

trinitrotoluene (TNT), it should be treated as a potentially explosive and toxic substance. These

application notes provide a framework for the safe handling and storage of 2,4,5-
trinitrotoluene in a research laboratory setting. Given the limited specific data, a highly

conservative approach to safety is mandatory.

Quantitative Data
The available physical, chemical, and toxicological data for 2,4,5-trinitrotoluene are limited.

The following tables summarize the known information and highlight the data that is currently

unavailable.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₅N₃O₆ [1]

Molecular Weight 227.13 g/mol [1]

IUPAC Name 1-methyl-2,4,5-trinitrobenzene [1]

CAS Number 610-25-3 [1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Table 2: Toxicological and Safety Data

Parameter Value Source

Acute Toxicity (Oral) Data not available [2]

Acute Toxicity (Dermal) Data not available [2]

Acute Toxicity (Inhalation) Data not available [2]

Skin Corrosion/Irritation Data not available [2]

Eye Damage/Irritation Data not available [2]

Carcinogenicity Data not available [2]

Reactivity Profile Data not available [2]

Stability Data not available [2]

Incompatible Materials Data not available [2]

Hazardous Decomposition

Products
Data not available [2]
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Experimental Protocols
3.1. General Handling Protocol

All manipulations involving 2,4,5-trinitrotoluene must be conducted in a designated area,

within a certified chemical fume hood, and with a blast shield in place.[3]

Engineering Controls:

Work must be performed in a chemical fume hood with a certified face velocity.[3]

A blast shield is mandatory for all procedures.[3]

All equipment must be properly grounded to prevent static discharge.[3]

Use non-sparking tools made of materials like plastic or ceramic.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles and a face shield.[2][3]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene). Consult glove

compatibility charts.[3]

Body Protection: A flame-resistant lab coat is required.[2][3]

Footwear: Closed-toe shoes are mandatory.[3]

Handling Procedures:

Work with the smallest practical quantities of the material.[3]

Avoid friction, grinding, scraping, or impact.[3]

Keep the compound away from heat, open flames, and other ignition sources.[3]

Ensure all containers are clearly labeled with the chemical name, hazard warnings, and

date of receipt.[3]
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Maintain a clean and organized work area.[3]

3.2. Storage Protocol

Proper storage is critical to maintaining the stability of energetic compounds.[3]

Storage Location:

Store in a dedicated, well-ventilated, and temperature-controlled area.[2][3]

The storage container should be kept tightly closed in a dry and cool place.[2]

Store away from incompatible materials, though specific incompatibilities for the 2,4,5-

isomer are not documented. As a general precaution for nitroaromatics, avoid contact with

bases, oxidizing agents, and reducing agents.

Store in the original, tightly sealed container whenever possible.[3]

Use secondary containment to mitigate spills.[3]

For enhanced safety, consider storage in an explosives-proof refrigerator.[4]

Inventory Management:

Maintain a detailed inventory of the amount and location of the material.

Regularly inspect the storage area for any signs of container degradation or spillage.

3.3. Spill and Emergency Procedures

Spill Response:

Evacuate personnel from the immediate area.[2]

Remove all sources of ignition.[2]

Avoid creating dust.[2]

If safe to do so, prevent further leakage or spillage.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Handling_and_Storage_of_Crystalline_Nitroaromatic_Compounds.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Handling_and_Storage_of_Crystalline_Nitroaromatic_Compounds.pdf
https://www.echemi.com/sds/245-trinitrotoluene-pid_Rock5574.html
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Handling_and_Storage_of_Crystalline_Nitroaromatic_Compounds.pdf
https://www.echemi.com/sds/245-trinitrotoluene-pid_Rock5574.html
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Handling_and_Storage_of_Crystalline_Nitroaromatic_Compounds.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Handling_and_Storage_of_Crystalline_Nitroaromatic_Compounds.pdf
https://www.uah.edu/images/administrative/facilities/oehs/documents/energetic_materials_ppt.pdf
https://www.echemi.com/sds/245-trinitrotoluene-pid_Rock5574.html
https://www.echemi.com/sds/245-trinitrotoluene-pid_Rock5574.html
https://www.echemi.com/sds/245-trinitrotoluene-pid_Rock5574.html
https://www.echemi.com/sds/245-trinitrotoluene-pid_Rock5574.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the spilled material using non-sparking tools and place it in a suitable, closed

container for disposal.[2]

Do not allow the chemical to enter drains.[2]

First Aid Measures:

Inhalation: Move the victim to fresh air.[2]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with

soap and water.[2][5]

Eye Contact: Rinse with pure water for at least 15 minutes.[2]

Ingestion: Rinse the mouth with water.[2]

In all cases of exposure, seek immediate medical attention.

3.4. Disposal Protocol

Dispose of 2,4,5-trinitrotoluene and any contaminated materials as hazardous waste.

The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[2]

Do not discharge into sewer systems.[2]
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Caption: General workflow for handling 2,4,5-trinitrotoluene.
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Caption: Emergency response protocols for 2,4,5-trinitrotoluene incidents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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